N-(4-nitrophenyl)-3-(4-phenylbutanamido)benzofuran-2-carboxamide

• IUPAC Name: N-(4-nitrophenyl)-3-(4-phenylbutanoylamino)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C25H21N3O5/c29-22(12-6-9-17-7-2-1-3-8-17)27-23-20-10-4-5-11-21(20)33-24(23)25(30)26-18-13-15-19(16-14-18)28(31)32/h1-5,7-8,10-11,13-16H,6,9,12H2,(H,26,30)(H,27,29)
• InChI Key: FDFVUOKQPUSICH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCCC(=O)NC2=C(OC3=CC=CC=C32)C(=O)NC4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C25H21N3O5
• Molecular Weight: 443.5 g/mol
• CAS No.: 887876-88-2

Description

N-(4-nitrophenyl)-3-(4-phenylbutanamido)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C25H21N3O5 and its molecular weight is 443.459. The purity is usually 95%.
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Scientific Research Applications

Corrosion Inhibition Studies

N-Phenyl-benzamide derivatives, including N-(4-nitrophenyl) benzamide, demonstrate significant effects on the inhibition of mild steel corrosion in acidic environments. Experimental and computational studies show that certain substituents can enhance or decrease the efficiency of inhibition. These compounds have high adsorption values at metal/electrolyte interfaces, indicating their potential as corrosion inhibitors (Mishra et al., 2018).

Crystal Structure Analysis

The crystal structure of 2-Nitro-N-(4-nitrophenyl)benzamide, closely related to the compound , has been determined. It crystallizes in an orthorhombic space group with specific dimensions and dihedral angles. Such structural insights are crucial for understanding the compound's physical and chemical properties (Saeed et al., 2008).

Chemosensors for Cyanide Detection

N-nitrophenyl benzamide derivatives, similar to the specified compound, have been developed as chemosensors for cyanide in aqueous environments. These compounds exhibit high selectivity toward CN−, indicating their potential use in monitoring cyanide concentrations (Sun et al., 2009).

Inhibition of Carbonic Anhydrase Isoforms

Studies on 4-amino-N-(4-sulfamoylphenyl)benzamide, which is structurally related to the queried compound, reveal its effective inhibition of cytosolic carbonic anhydrase isoforms. This indicates potential therapeutic applications in targeting these enzymes (Ulus et al., 2013).

Two-Photon Uncaging Using Near-IR Light

2-(4-nitrophenyl)benzofuran, which shares structural similarities, is designed for two-photon uncaging with near-infrared light. Its promising efficiency and behavior in photochemical studies suggest applications in physiological studies and beyond (Komori et al., 2016).

Biological Properties of Benzofuran Derivatives

Studies on 4-nitrophenyl functionalized benzofuran derivatives, closely related to the compound of interest, demonstrate telomeric DNA binding and antiproliferative activities, particularly against prostatic tumor cells. This suggests their potential in anticancer research (Carella et al., 2019).